molecular formula C22H24O3S B8320081 4-hydroxy-2-isopentyl-2-phenyl-5-phenylsulfanyl-3H-pyran-6-one

4-hydroxy-2-isopentyl-2-phenyl-5-phenylsulfanyl-3H-pyran-6-one

Cat. No.: B8320081
M. Wt: 368.5 g/mol
InChI Key: NIYHOWRUZNKWDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-hydroxy-2-isopentyl-2-phenyl-5-phenylsulfanyl-3H-pyran-6-one is a useful research compound. Its molecular formula is C22H24O3S and its molecular weight is 368.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H24O3S

Molecular Weight

368.5 g/mol

IUPAC Name

4-hydroxy-2-(3-methylbutyl)-2-phenyl-5-phenylsulfanyl-3H-pyran-6-one

InChI

InChI=1S/C22H24O3S/c1-16(2)13-14-22(17-9-5-3-6-10-17)15-19(23)20(21(24)25-22)26-18-11-7-4-8-12-18/h3-12,16,23H,13-15H2,1-2H3

InChI Key

NIYHOWRUZNKWDW-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCC1(CC(=C(C(=O)O1)SC2=CC=CC=C2)O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared as described in General Method 6 from 1.5 mmol of 3-bromo-5,6-dihydro-4-hydroxy-6-(3-methylbutyl) -6-phenyl-2H-pyran-2-one (prepared in example CCC), 1.6 mmol of benzenethiol, and 1.6 mmol of piperidine in 20 mL of dichloromethane. The crude product was chromatographed on silica gel, eluting first with chloroform and then with 5% methanol in chloroform, to give the title compound, (m.p. 154°-155° C.). 1H NMR (DMSO-d6) δ 0.80 (m, 6 H), 0.97 (m, 1 H), 1.16 (m, 2 H), 1.42 (m, 1 H), 1.91 (m, 2 H), 3.40 (2 H+H2O), 6.45 (m, 2 H), 6.93 (m, 3 H), 7.37 (m, 5 H).
Name
3-bromo-5,6-dihydro-4-hydroxy-6-(3-methylbutyl) -6-phenyl-2H-pyran-2-one
Quantity
1.5 mmol
Type
reactant
Reaction Step One
Quantity
1.6 mmol
Type
reactant
Reaction Step Two
Quantity
1.6 mmol
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four

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